molecular formula C17H30N4 B154330 1-Benzyl-1,4,8,11-tetraazacyclotetradecane CAS No. 132723-93-4

1-Benzyl-1,4,8,11-tetraazacyclotetradecane

Cat. No. B154330
CAS RN: 132723-93-4
M. Wt: 290.4 g/mol
InChI Key: WNEKVKFZHNGHEH-UHFFFAOYSA-N
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Description

1-Benzyl-1,4,8,11-tetraazacyclotetradecane is an azamacrocycle . It is used in the synthesis of molecules with electroactive cavities . It acts as a nitrogen crown ether analogue and as an antioxidant in rubber .


Molecular Structure Analysis

The molecular formula of 1-Benzyl-1,4,8,11-tetraazacyclotetradecane is C17H30N4 . Its average mass is 290.447 Da and its monoisotopic mass is 290.247040 Da .


Physical And Chemical Properties Analysis

1-Benzyl-1,4,8,11-tetraazacyclotetradecane has a density of 0.9±0.1 g/cm3 . Its boiling point is 434.3±45.0 °C at 760 mmHg . The compound has a molar refractivity of 88.9±0.3 cm3 . It has 4 H bond acceptors and 3 H bond donors .

Scientific Research Applications

Synthesis of Electroactive Molecules

1-Benzyl-1,4,8,11-tetraazacyclotetradecane is utilized in the synthesis of molecules that possess electroactive cavities . These cavities are crucial for the development of advanced materials with potential applications in electronics and sensors.

Nitrogen Crown Ether Analogue

Acting as a nitrogen crown ether analogue, this compound finds its use in creating host-guest chemistry applications . It can selectively bind to certain ions, which is valuable in separation processes and chemical sensing.

Antioxidant in Rubber

In the rubber industry, 1-Benzyl-1,4,8,11-tetraazacyclotetradecane serves as an antioxidant . It helps in preventing the degradation of rubber by oxidation, thus extending the material’s life and enhancing its durability.

Plerixafor Derivatives Preparation

This compound is instrumental in the preparation of plerixafor derivatives . Plerixafor is a hematopoietic stem cell mobilizer, and its derivatives have significant implications in medical treatments, particularly in stem cell transplantation.

Catalysts for Chemical Reactions

The stability of metal complexes with 1-Benzyl-1,4,8,11-tetraazacyclotetradecane makes it an excellent catalyst for various chemical reactions . These catalysts can be used to accelerate reactions in industrial processes, making them more efficient and cost-effective.

Radiopharmaceuticals

Due to its ability to form stable complexes with metals, this compound is also explored for use in radiopharmaceuticals . These are radioactive compounds used in the field of nuclear medicine for diagnosis or therapy.

Metallodrugs Development

The compound’s unique properties are being researched for the development of metallodrugs . These drugs contain metal ions and have potential applications in treating diseases like cancer.

Luminescent Probes and MRI Contrast Agents

1-Benzyl-1,4,8,11-tetraazacyclotetradecane is also a candidate for creating luminescent probes for biochemical analysis and MRI contrast agents . These applications are crucial in medical diagnostics and research, providing better imaging and detection capabilities.

Safety and Hazards

1-Benzyl-1,4,8,11-tetraazacyclotetradecane is irritating to skin, eyes, and the respiratory tract . Primary routes of exposure include inhalation, skin, and eyes .

properties

IUPAC Name

1-benzyl-1,4,8,11-tetrazacyclotetradecane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H30N4/c1-2-6-17(7-3-1)16-21-14-5-10-19-12-11-18-8-4-9-20-13-15-21/h1-3,6-7,18-20H,4-5,8-16H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNEKVKFZHNGHEH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCNCCCN(CCNC1)CC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H30N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60448186
Record name 1-BENZYL-1,4,8,11-TETRAAZACYCLOTETRADECANE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60448186
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Benzyl-1,4,8,11-tetraazacyclotetradecane

CAS RN

132723-93-4
Record name 1-BENZYL-1,4,8,11-TETRAAZACYCLOTETRADECANE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60448186
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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